Cas no 145898-89-1 (N,N-Diphenyl-4-[4-[4-[4-(N-phenylanilino)phenyl]phenyl]phenyl]aniline)

• Product Name: N,N-Diphenyl-4-[4-[4-[4-(N-phenylanilino)phenyl]phenyl]phenyl]aniline
• CAS No: 145898-89-1
• MF: C₄₈H₃₆N₂
• MW: 640.8129
• CID: 139463
• PubChem ID: 354335497
• Update Time: 2025-07-18

N,N-Diphenyl-4-[4-[4-[4-(N-phenylanilino)phenyl]phenyl]phenyl]aniline Chemical and Physical Properties

Names and Identifiers

• [1,1':4',1'':4'',1'''-Quaterphenyl]-4,4'''-diamine,N4,N4,N4''',N4'''-tetraphenyl-
• N,N,N',N'-Tetraphenyl[1,1':4',1'':4'',1'''-quaterphenyl]-4,4'''-diamine
• DPQP
• N,N,N',N'-Tetraphenyl-1,1':4',1'':4'',1'''-quaterphenyl-4,4'''-di amine
• [1,1':4',1'':4'',1'''-Quaterphenyl]-4,4'''-diamine,N,N,N',N'-tetraphenyl-
• 4P-TPD
• 4P-TPD,[1,1':4',1'':4'',1'''-Quaterphenyl]-4,4'''-diaMine,N4,N4
• 4,4'-bis-(n,n-diphenylamino)quaterphenyl
• 4,4'''-Bis(diphenylamino)-1,1':4',1'':4'',1'''-quaterbenzene
• N,N-Diphenyl-4-[4-[4-[4-(N-phenylanilino)phenyl]phenyl]phenyl]aniline
• AKOS015914009
• BS-53698
• T3657
• VFA89889
• T71788
• N,N,N',N'-Tetraphenyl-1,1':4',1'':4'',1'''-quaterphenyl-4,4'''-diamine
• N4,N4,N4''',N4'''-Tetraphenyl-[1,1':4',1'':4'',1'''-quaterphenyl]-4,4'''-diamine
• MFCD09833572
• SCHEMBL168018
• 4'-[4'-(diphenylamino)-[1,1'-biphenyl]-4-yl]-N,N-diphenyl-[1,1'-biphenyl]-4-amine
• 145898-89-1

• MDL： MFCD09833572
• Inchi： 1S/C48H36N2/c1-5-13-43(14-6-1)49(44-15-7-2-8-16-44)47-33-29-41(30-34-47)39-25-21-37(22-26-39)38-23-27-40(28-24-38)42-31-35-48(36-32-42)50(45-17-9-3-10-18-45)46-19-11-4-12-20-46/h1-36H
• InChI Key： DMJSBXRAPLBNGX-UHFFFAOYSA-N
• SMILES： N(C1C([H])=C([H])C([H])=C([H])C=1[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])C1C([H])=C([H])C(=C([H])C=1[H])N(C1C([H])=C([H])C([H])=C([H])C=1[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 640.28808
• Monoisotopic Mass: 640.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 50
• Rotatable Bond Count: 9
• Complexity: 823
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 6.5
• XLogP3: 13.3

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 253°C
• Boiling Point: 812.4±60.0 °C at 760 mmHg
• Flash Point: 354.4±20.7 °C
• PSA: 6.48
• λmax: 358(CHCl3)(lit.)
• Vapor Pressure: 0.0±2.9 mmHg at 25°C

N,N-Diphenyl-4-[4-[4-[4-(N-phenylanilino)phenyl]phenyl]phenyl]aniline Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on N,N-Diphenyl-4-[4-[4-[4-(N-phenylanilino)phenyl]phenyl]phenyl]aniline

In-Depth Analysis of N,N-Diphenyl-4-[4-[4-[4-(N-phenylanilino)phenyl]phenyl]phenyl]aniline (CAS No. 145898-89-1): Properties, Applications, and Industry Trends

N,N-Diphenyl-4-[4-[4-[4-(N-phenylanilino)phenyl]phenyl]phenyl]aniline (CAS No. 145898-89-1) is a high-performance organic compound widely recognized for its unique electronic and photophysical properties. This triarylamine derivative has garnered significant attention in advanced material science due to its exceptional hole-transport capabilities and thermal stability. The compound's extended π-conjugated system, achieved through its sophisticated molecular architecture, makes it particularly valuable for optoelectronic applications.

In recent years, the demand for organic semiconductors has surged, driven by the growing interest in flexible electronics and OLED technology. N,N-Diphenyl-4-[4-[4-[4-(N-phenylanilino)phenyl]phenyl]phenyl]aniline has emerged as a critical component in these applications, offering superior performance compared to traditional materials. Researchers frequently search for "high-efficiency hole transport materials" and "stable organic semiconductors," reflecting the industry's focus on developing more durable and efficient electronic devices.

The synthesis of CAS No. 145898-89-1 involves sophisticated cross-coupling reactions, with careful control of reaction conditions to ensure high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Many professionals search for "synthesis optimization of triarylamine derivatives" or "analytical methods for organic semiconductors," highlighting the technical challenges associated with its production.

One of the most promising applications of N,N-Diphenyl-4-[4-[4-[4-(N-phenylanilino)phenyl]phenyl]phenyl]aniline is in organic light-emitting diodes (OLEDs), where it serves as a hole injection layer (HIL) or hole transport layer (HTL). The compound's ability to facilitate efficient charge transport while maintaining low driving voltages has made it indispensable in display technologies. With the rise of "foldable smartphones" and "next-generation displays," the demand for high-performance materials like this continues to grow.

Beyond OLEDs, CAS No. 145898-89-1 finds applications in organic photovoltaics (OPVs) and perovskite solar cells. Its excellent charge mobility and energy level alignment properties contribute to enhanced device efficiency. Industry experts often inquire about "materials for sustainable energy solutions" and "improving solar cell performance," underscoring the compound's relevance in renewable energy research.

The stability of N,N-Diphenyl-4-[4-[4-[4-(N-phenylanilino)phenyl]phenyl]phenyl]aniline under various environmental conditions is another area of significant interest. Studies have demonstrated its resistance to thermal degradation and photo-oxidation, making it suitable for long-term applications. Queries such as "durable organic electronic materials" and "aging resistance in optoelectronic devices" reflect the industry's need for reliable components.

From a commercial perspective, the global market for advanced organic materials is projected to expand significantly, with CAS No. 145898-89-1 playing a crucial role. Manufacturers and researchers alike are exploring "cost-effective synthesis routes" and "scalable production methods" to meet increasing demand. The compound's versatility ensures its continued relevance across multiple high-tech sectors.

In conclusion, N,N-Diphenyl-4-[4-[4-[4-(N-phenylanilino)phenyl]phenyl]phenyl]aniline (CAS No. 145898-89-1) represents a cornerstone of modern organic electronics. Its exceptional properties address critical challenges in optoelectronics, energy conversion, and device stability. As technology evolves, this compound will undoubtedly remain at the forefront of material innovation, driving advancements in numerous cutting-edge applications.